Cas no 13610-55-4 (3-(2-Oxo-2,3-dihydro-1,3-benzoxazol-3-yl)propanenitrile)

• Product Name: 3-(2-Oxo-2,3-dihydro-1,3-benzoxazol-3-yl)propanenitrile
• CAS No: 13610-55-4
• MF: C₁₀H₈N₂O₂
• MW: 188.182722091675
• MDL: MFCD00052165
• CID: 133859
• PubChem ID: 2799290
• Update Time: 2025-04-19

3-(2-Oxo-2,3-dihydro-1,3-benzoxazol-3-yl)propanenitrile Chemical and Physical Properties

Names and Identifiers

• 3-(2-Oxobenzo[d]oxazol-3(2H)-yl)propanenitrile
• 3(2H)-Benzoxazolepropanenitrile,2-oxo-
• 3-(2-oxo-1,3-benzoxazol-3-yl)propanenitrile
• 3-(2-oxo-2,3-dihydro-1,3-benzoxazol-3-yl)propanenitrile
• 2-oxo-3(2H)-benzoxazolinepropionitrile
• 3-(2-cyanoethyl)benzoxazolone
• 3-(2-oxo-3-hydrobenzoxazol-3-yl)propanenitrile
• 3-(2-oxo-benzooxazol-3-yl)-propionitrile
• 3-Benzoxazolonyl-(3)-propionitril
• BUTTPARK 2\07-05
• 2-oxo-3(2h)-benzoxazolepropionitrile
• 3-(2-BENZOAZOLINON-3-YL)PROPIONITRILE
• 3-(BENZOXAZOLIN-2-OXO-3-YL)PROPIONITRILE
• SDCCGMLS-0066253.P001
• FT-0613581
• HMS565P18
• Maybridge1_008620
• Z54339677
• DTXSID80384057
• TS-02648
• EN300-36244
• Oprea1_082425
• AKOS000181517
• MFCD00052165
• Oprea1_193636
• CS-0247271
• 13610-55-4
• 3-(2-oxo-1,3-benzoxazol-3(2H)-yl)propanenitrile
• 3-(2-Oxo-2,3-dihydro-1,3-benzoxazol-3-yl)propanenitrile

• MDL： MFCD00052165
• Inchi： 1S/C10H8N2O2/c11-6-3-7-12-8-4-1-2-5-9(8)14-10(12)13/h1-2,4-5H,3,7H2
• InChI Key： CAVKDMJWXRXNJH-UHFFFAOYSA-N
• SMILES： O1C(N(CCC#N)C2C=CC=CC1=2)=O

Computed Properties

• Exact Mass: 188.05900
• Monoisotopic Mass: 188.058577502g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 281
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 53.3Ų

Experimental Properties

• Density: 1.301
• Melting Point: 119-121 °C(lit.)
• Boiling Point: 368.9°Cat760mmHg
• Flash Point: 176.9°C
• Refractive Index: 1.583
• PSA: 58.93000
• LogP: 1.50818

3-(2-Oxo-2,3-dihydro-1,3-benzoxazol-3-yl)propanenitrile Security Information

• Hazard Statement： Harmful
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Safety Term：S26-36

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazoles Benzoxazolones